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Introduction

2-Chloroethyl isocyanate (CEIl) is a bifunctional electrophilic reagent of significant interest in
medicinal chemistry and organic synthesis. Its structure, incorporating both a reactive
iIsocyanate group and a chloroethyl moiety, allows for sequential or concerted reactions that are
pivotal in the construction of various heterocyclic and acyclic compounds. This guide provides a
comprehensive overview of its chemical properties, synthesis, reactivity, applications in drug
development, and essential safety protocols, tailored for professionals in the research and
development sectors.

The primary utility of 2-chloroethyl isocyanate stems from its role as a precursor to 2-
chloroethylnitrosoureas (CENUS), a class of chemotherapeutic agents known for their DNA
alkylating and carbamoylating activities.[1] The molecule's ability to introduce the 2-chloroethyl
group, a key pharmacophore in many anticancer drugs, makes it an indispensable building
block in the synthesis of novel therapeutic candidates.
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Physicochemical and Spectroscopic Properties

A thorough understanding of the physical and chemical characteristics of 2-chloroethyl
isocyanate is fundamental for its effective use in a laboratory setting. This data is crucial for
reaction setup, purification, and storage.

Property Value Source(s)
CAS Number 1943-83-5 [2][3][4]
Molecular Formula CsH4CINO [31[4]I5]
Molecular Weight 105.52 g/mol [31141[5]
Appearance Colorlfess' to almost colorless 2]

clear liquid
Boiling Point 135-142 °C [6][71[8]
Density 1.237 g/cm3 at 25 °C [61[71[8]
Refractive Index (n20/D) 1.447 [61[71[8]
Flash Point 56 °C (closed cup) [6]119]

1-Chloro-2-isocyanatoethane,
Synonyms Isocyanic acid 2-chloroethyl [6][10]
ester

Synthesis of 2-Chloroethyl Isocyanate

While several synthetic routes to 2-chloroethyl isocyanate exist, a common laboratory-scale
preparation involves the Curtius rearrangement of a corresponding acyl azide. This method is
often preferred for its relatively mild conditions and good yields.

Experimental Protocol: Synthesis from 3-
Chloropropionic Acid

This protocol outlines a general procedure for synthesizing isocyanates from carboxylic acids,
which can be adapted for 2-chloroethyl isocyanate starting from 3-chloropropionyl chloride and

© 2026 BenchChem. All rights reserved. 2/8 Tech Support


https://www.tcichemicals.com/IL/en/p/I0293
https://www.scbt.com/p/2-chloroethyl-isocyanate-1943-83-5
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethyl-isocyanate
https://www.scbt.com/p/2-chloroethyl-isocyanate-1943-83-5
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethyl-isocyanate
https://www.chemicalbook.com/synthesis/2-chloroethyl-isocyanate.htm
https://www.scbt.com/p/2-chloroethyl-isocyanate-1943-83-5
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethyl-isocyanate
https://www.chemicalbook.com/synthesis/2-chloroethyl-isocyanate.htm
https://www.tcichemicals.com/IL/en/p/I0293
https://store.apolloscientific.co.uk/product/2-chloroethyl-isocyanate
https://www.chemwhat.com/2-chloroethyl-isocyanate-cas-1943-83-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3378959.htm
https://store.apolloscientific.co.uk/product/2-chloroethyl-isocyanate
https://www.chemwhat.com/2-chloroethyl-isocyanate-cas-1943-83-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3378959.htm
https://store.apolloscientific.co.uk/product/2-chloroethyl-isocyanate
https://www.chemwhat.com/2-chloroethyl-isocyanate-cas-1943-83-5/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3378959.htm
https://store.apolloscientific.co.uk/product/2-chloroethyl-isocyanate
https://www.chemicalbook.com/msds/2-chloroethyl-isocyanate.htm
https://store.apolloscientific.co.uk/product/2-chloroethyl-isocyanate
https://www.fishersci.com/store/msds?partNumber=AC221190050&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171721?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

subsequent conversion to the azide, or directly from the corresponding acid.[5]

Materials:

3-Chloropropionic acid (or its acyl chloride derivative)

Diphenylphosphoryl azide (DPPA)

Triethylamine (TEA)

Anhydrous Toluene

Anhydrous Hexane

Procedure:

To a suspension of the starting acid (1.0 equivalent) in anhydrous toluene under an inert
atmosphere (e.g., nitrogen or argon), add triethylamine (1.2 equivalents).

Slowly add diphenylphosphoryl azide (1.1 equivalents) to the mixture.
Stir the reaction mixture at room temperature for approximately 15 minutes.

Heat the mixture to 80 °C for 1 hour. During this time, the evolution of nitrogen gas should be
observed, indicating the formation of the isocyanate via the Curtius rearrangement.

After the reaction is complete, remove the toluene under reduced pressure.
To extract the isocyanate, add anhydrous hexane to the residue and stir.
Collect the hexane supernatant. Repeat the hexane extraction twice more.

Combine the hexane layers and evaporate the solvent to yield the crude 2-chloroethyl
isocyanate, which can be used in subsequent steps without further purification.[5]

Reactivity and Mechanistic Insights

The reactivity of 2-chloroethyl isocyanate is dominated by the electrophilic nature of the

isocyanate carbon and the potential for nucleophilic substitution at the carbon bearing the
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chlorine atom.

The isocyanate group readily reacts with nucleophiles such as alcohols, amines, and water to
form carbamates, ureas, and unstable carbamic acids (which decompose to the corresponding
amine and carbon dioxide), respectively. This reactivity is central to its application in drug
synthesis. For instance, its reaction with an amine (R-NH2) leads to the formation of a 1-(2-
chloroethyl)-3-substituted urea, a common scaffold in anticancer agents.[1]

Reactants

2-Chloroethyl Isocyanate [ Primary Amine ] . . . )
( (Cl-CH2-CH2-N=C=0) ) (R-NHz2) Reaction of 2-Chloroethyl Isocyanate with a Primary Amine.

Nucleophilig
Addition

1-(2-chloroethyl)-3-substituted urea

Click to download full resolution via product page

Caption: Reaction of 2-Chloroethyl Isocyanate with a Primary Amine.

Applications in Drug Development

2-Chloroethyl isocyanate is a crucial intermediate in the synthesis of numerous pharmaceutical
compounds, particularly in the field of oncology.[11]

Synthesis of Nitrosoureas

CEl is a key building block for nitrosoureas like Lomustine (CCNU), a chemotherapy drug used
to treat a variety of cancers including brain tumors and Hodgkin's lymphoma.[1][8] The
synthesis involves the reaction of 2-chloroethyl isocyanate with cyclohexylamine to produce 1-
(2-chloroethyl)-3-cyclohexylurea, which is then nitrosated to yield the final active
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pharmaceutical ingredient.[1] These compounds act as bifunctional alkylating agents that
cross-link DNA, ultimately leading to cancer cell death.[1]

Other Anticancer Agents

Beyond nitrosoureas, 2-chloroethyl isocyanate is utilized in the synthesis of other classes of
potential anticancer agents. These include:

e Imidazotetrazinones: Such as 8-carbamoyl-3-(2-chloroethyl)imidazo[5,1-d]-l,2,3,5-tetrazin-
4(3H)-one.[8][12]

o Substituted Ureas: Including 1-(2-chloroethyl)-3-(2-hydroxyethyl) urea and 3-substituted 1-(2-
chloroethyl)-3-B-glycosylureas.[8][12]

The presence of the chloroethyl group in these molecules is often critical to their mechanism of
action, which typically involves the alkylation of biological macromolecules like DNA.[1][4]

Safety, Handling, and Storage

2-Chloroethyl isocyanate is a hazardous chemical and must be handled with appropriate safety
precautions in a well-ventilated area, preferably a fume hood.[9][13][14]

Hazards:

Toxicity: Toxic if swallowed or inhaled.[2][4]

Flammability: Flammable liquid and vapor.[2][4]

Irritation: Causes skin and serious eye irritation.[4][15]

Sensitization: May cause allergy or asthma symptoms or breathing difficulties if inhaled.[2][4]

Lachrymator: It is a substance that irritates the eyes and causes tears.[6][14]
Personal Protective Equipment (PPE):
o Eye Protection: Wear chemical safety goggles and a face shield.[16]

» Skin Protection: Wear appropriate protective gloves (e.g., nitrile rubber) and a lab coat.[16]

© 2026 BenchChem. All rights reserved. 5/8 Tech Support


https://pmc.ncbi.nlm.nih.gov/articles/PMC10765575/
https://pmc.ncbi.nlm.nih.gov/articles/PMC10765575/
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3378959.htm
https://www.scientificlabs.ie/product/nitrogen-compounds/538337-25G
https://www.chemicalbook.com/ChemicalProductProperty_EN_CB3378959.htm
https://www.scientificlabs.ie/product/nitrogen-compounds/538337-25G
https://pmc.ncbi.nlm.nih.gov/articles/PMC10765575/
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethyl-isocyanate
https://www.chemicalbook.com/msds/2-chloroethyl-isocyanate.htm
https://store.apolloscientific.co.uk/storage/msds/OR6436_msds.pdf
https://pim-resources.coleparmer.com/sds/60079.pdf
https://www.tcichemicals.com/IL/en/p/I0293
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethyl-isocyanate
https://www.tcichemicals.com/IL/en/p/I0293
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethyl-isocyanate
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethyl-isocyanate
https://georganics.sk/wp-content/uploads/2021/05/2-Chloroethyl-isocyanate.pdf
https://www.tcichemicals.com/IL/en/p/I0293
https://pubchem.ncbi.nlm.nih.gov/compound/2-Chloroethyl-isocyanate
https://store.apolloscientific.co.uk/product/2-chloroethyl-isocyanate
https://pim-resources.coleparmer.com/sds/60079.pdf
https://www.echemi.com/produce/pr2303079843-2-chloroethyl-isocyanate.html
https://www.echemi.com/produce/pr2303079843-2-chloroethyl-isocyanate.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1171721?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGH@ Foundational & Exploratory

Check Availability & Pricing

e Respiratory Protection: Use a NIOSH-approved respirator with an appropriate cartridge for
organic vapors if ventilation is inadequate.[9][16]

Handling and Storage:

Keep away from heat, sparks, open flames, and other ignition sources.[9][13]

Store in a cool, dry, well-ventilated place in a tightly sealed container.[9] Recommended
storage temperature is 2-8 °C.[9]

It is moisture-sensitive and should be handled under an inert atmosphere.[7][8]

Ground and bond containers when transferring material to prevent static discharge.[13][14]
First Aid Measures:

 Inhalation: Move the person to fresh air immediately. If breathing is difficult, give oxygen.
Seek immediate medical attention.[14][15]

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing. Seek medical attention.[14][15]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes. Seek
immediate medical attention.[15]

e Ingestion: Do NOT induce vomiting. Rinse mouth with water. Seek immediate medical
attention.[9][14]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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e To cite this document: BenchChem. [2-Chloro Ethyl Isocyanate molecular weight and
formula]. BenchChem, [2026]. [Online PDF]. Available at:
[https://lwww.benchchem.com/product/b1171721/docs#2-chloro-ethyl-isocyanate-molecular-
weight-and-formula]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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